4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol

• IUPAC Name: 2-(4-hydroxy-3-nitrophenyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H14N2O5S/c1-15(2)22(20,21)14-6-4-3-5-11(14)10-7-8-13(17)12(9-10)16(18)19/h3-9,17H,1-2H3
• InChI Key: ZHKWTIRDIOPIAS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol
• CAS No.: 1261900-18-8

Description

4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol is an organic compound that features both a nitro group and a sulfamoyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol typically involves the nitration of a precursor compound followed by the introduction of the sulfamoyl group. One common method involves the nitration of 4-aminophenol to form 4-nitro-2-aminophenol, which is then reacted with dimethylsulfamoyl chloride under basic conditions to yield the target compound.

Industrial Production Methods

In an industrial setting, the production of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol may involve large-scale nitration and sulfonation reactions. These processes are typically carried out in batch reactors with careful control of temperature and reaction time to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The phenolic hydroxyl group can be oxidized to a quinone.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation can be used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-aminophenol.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor due to the presence of the sulfamoyl group.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol involves its interaction with specific molecular targets. The sulfamoyl group can mimic the structure of natural substrates of certain enzymes, leading to inhibition of enzyme activity. The nitro group can participate in redox reactions, affecting cellular oxidative stress pathways.

Comparison with Similar Compounds

Similar Compounds

4-Nitrophenol: Lacks the sulfamoyl group, making it less versatile in terms of chemical reactivity.

2-Nitrophenol: Similar structure but different positioning of the nitro group, leading to different chemical properties.

4-Aminophenol: Contains an amino group instead of a nitro group, resulting in different reactivity and applications.

Uniqueness

4-(2-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol is unique due to the presence of both the nitro and sulfamoyl groups, which confer distinct chemical reactivity and potential for diverse applications in various fields.